4-Hydroxyiminopentanoic acid
Overview
Description
4-Hydroxyiminopentanoic acid (4-HOIP) is a non-proteinogenic amino acid that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a derivative of the amino acid proline and is known to exhibit various biochemical and physiological effects.
Scientific Research Applications
Applications in Chemical Synthesis and Catalysis
Synthesis of Spasmolytic Compounds : A study by Begum et al. (2002) identified that derivatives of triterpenoid acids, which may include compounds structurally similar to 4-Hydroxyiminopentanoic acid, demonstrated significant spasmolytic activity. This indicates potential applications in the synthesis of muscle relaxants or treatments for spasms (Begum et al., 2002).
Hydrodeoxygenation Processes : Research by Mamun et al. (2017) on the hydrodeoxygenation of levulinic acid to γ-valerolactone, involving intermediates such as 4-hydroxypentanoic acid, showcases the compound's relevance in catalytic processes for chemical synthesis (Mamun et al., 2017).
Biochemical Applications
Biosynthesis of High-Value Bioproducts : A study by Wang et al. (2018) highlights the use of similar hydroxy acids in the biosynthesis of value-added products for applications in food, cosmetics, and pharmaceuticals. This suggests potential uses for 4-Hydroxyiminopentanoic acid in biotechnological applications (Wang et al., 2018).
Production of Chiral Hydroxyalkanoic Acids : Research by Ren et al. (2005) demonstrates the potential use of 4-Hydroxyiminopentanoic acid in the production of chiral hydroxyalkanoic acids, which are valuable in the pharmaceutical and medical industries (Ren et al., 2005).
Polymer Science
- Polymerization Processes : The study by Scales et al. (2005) on the polymerization of N-(2-hydroxypropyl)methacrylamide indicates potential applications of 4-Hydroxyiminopentanoic acid in controlled polymerization for producing hydrophilic polymers used in drug delivery (Scales et al., 2005).
Environmental Applications
- Identification in Atmospheric Samples : The study by Jaoui et al. (2005) involved the identification of polar organic compounds in atmospheric samples, which may include compounds related to 4-Hydroxyiminopentanoic acid. This suggests its relevance in environmental monitoring and analysis (Jaoui et al., 2005).
Future Directions
properties
IUPAC Name |
4-hydroxyiminopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c1-4(6-9)2-3-5(7)8/h9H,2-3H2,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AESJFNDOKWHJAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601306843 |
Source
|
| Record name | 4-(Hydroxyimino)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601306843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxyiminopentanoic acid | |
CAS RN |
6945-36-4 |
Source
|
| Record name | 4-(Hydroxyimino)pentanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6945-36-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Hydroxyimino)pentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601306843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(hydroxyimino)valeric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.367 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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